Cas no 112904-68-4 (Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, dimethylester)

Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, dimethylester structure
112904-68-4 structure
Product Name:Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, dimethylester
CAS No:112904-68-4
MF:C13H26O5Si
MW:290.428045749664
CID:1201691
PubChem ID:560716
Update Time:2025-04-20

Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, dimethylester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, dimethylester
    • dimethyl 3-[tert-butyl(dimethyl)silyl]oxypentanedioate
    • Dimethyl 3-([tert-butyl(dimethyl)silyl]oxy)pentanedioate #
    • 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]pentanedioic acid 1,5-dimethyl ester
    • Dimethyl 3-([tert-butyl(dimethyl)silyl]oxy)pentanedioate
    • SCHEMBL15653580
    • DB-183088
    • Dimethyl 3-hydroxypentanedioate, TBDMS derivative
    • DTXSID30340002
    • Pentanedioic acid, 3-([1-(1,1-dimethylethyl)-1,1-dimethylsilyl]oxy)-, dimethyl ester
    • 3-(tert-Butyldimethylsilanyloxy)pentanedioic acid dimethyl ester
    • 112904-68-4
    • Inchi: 1S/C13H26O5Si/c1-13(2,3)19(6,7)18-10(8-11(14)16-4)9-12(15)17-5/h10H,8-9H2,1-7H3
    • InChI Key: FWFWHMYZKRZNTL-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC(CC(=O)OC)CC(=O)OC

Computed Properties

  • Exact Mass: 290.15495046g/mol
  • Monoisotopic Mass: 290.15495046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų
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